1-{[2-Methoxy-5-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]sulfonyl}azepane

• IUPAC Name: 2-[3-(azepan-1-ylsulfonyl)-4-methoxyphenyl]-5-phenyl-1,3,4-oxadiazole
• InChI: InChI=1S/C21H23N3O4S/c1-27-18-12-11-17(21-23-22-20(28-21)16-9-5-4-6-10-16)15-19(18)29(25,26)24-13-7-2-3-8-14-24/h4-6,9-12,15H,2-3,7-8,13-14H2,1H3
• InChI Key: FUYMHSJSMWPBMP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN=C(O2)C3=CC=CC=C3)S(=O)(=O)N4CCCCCC4
• Molecular Formula: C21H23N3O4S
• Molecular Weight: 413.5 g/mol

Description

1-{[2-Methoxy-5-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]sulfonyl}azepane, commonly known as MPO, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPO belongs to the class of sulfonamide compounds and has been found to possess anti-inflammatory and anti-cancer properties.

Mechanism of Action

The mechanism of action of MPO involves the inhibition of the enzyme carbonic anhydrase IX (CA IX). CA IX is overexpressed in many types of cancer and plays a crucial role in tumor growth and survival. Inhibition of CA IX by MPO leads to a decrease in tumor growth and an increase in tumor cell death.
Biochemical and Physiological Effects
MPO has been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). MPO has also been found to induce apoptosis (programmed cell death) in cancer cells, leading to a decrease in tumor growth.

Advantages and Limitations for Lab Experiments

One of the major advantages of using MPO in lab experiments is its high purity and stability. MPO has also been found to exhibit low toxicity, making it a safe compound to use in lab experiments. One of the limitations of using MPO in lab experiments is its high cost, which may limit its availability for research purposes.

Future Directions

For the research of MPO include the development of MPO-based therapies, the investigation of its potential as a diagnostic tool, and the development of more cost-effective synthesis methods.

Synthesis Methods

The synthesis of MPO involves the reaction of 2-methoxy-5-(5-phenyl-1,3,4-oxadiazol-2-yl)benzenesulfonyl chloride with azepane in the presence of a base. The reaction yields MPO as a white solid with a high purity.

Scientific Research Applications

MPO has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma. MPO has also been found to exhibit anti-cancer properties, making it a potential candidate for the treatment of various types of cancer such as breast cancer, lung cancer, and colon cancer.